5-Iodonaphthalen-2-ol
Overview
Description
Synthesis Analysis
While specific synthesis methods for “5-Iodonaphthalen-2-ol” are not available, there are related compounds that have been synthesized. For instance, a thiazolylazo reagent has been synthesized via arylation of acrolein and further diazotization and diazocoupling with 2-naphthol . Another method involves the reaction of secondary aliphatic and heterocyclic diamines with formaldehyde and naphthalen-2-ol .
Scientific Research Applications
5-Iodonaphthalen-2-ol is widely used in scientific research, particularly in the field of biochemistry. It is used as a reagent in the synthesis of a variety of compounds, such as 5-iodonaphthalen-2-sulfonic acid, 5-iodonaphthalen-2-carboxylic acid, and 5-iodonaphthalen-2-ylmethyl esters. It is also used as a starting material for the synthesis of a variety of heterocyclic compounds, such as 5-iodonaphthalen-2-ylmethylpyridines, 5-iodonaphthalen-2-ylmethylthiazoles, and 5-iodonaphthalen-2-ylmethylpyrimidines. This compound has also been used in the synthesis of a variety of other compounds, including 5-iodonaphthalen-2-ylmethylphosphonates and 5-iodonaphthalen-2-ylmethylsulfonates.
Mechanism of Action
The mechanism of action of 5-iodonaphthalen-2-ol is not fully understood. However, it is believed that the compound acts as an electron donor, donating electrons to other molecules in the reaction. This donation of electrons results in the formation of new bonds between molecules, allowing for the synthesis of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed that the compound may have some anti-inflammatory and antioxidant effects. It has also been suggested that the compound may have some potential therapeutic applications in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-iodonaphthalen-2-ol in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and is stable under normal laboratory conditions. However, the compound is not as soluble in water as some other compounds, which can limit its use in some experiments. Additionally, the compound is toxic and should be handled with care.
Future Directions
The potential applications of 5-iodonaphthalen-2-ol are still being explored. Further research into the compound’s biochemical and physiological effects could lead to the development of new therapeutic applications. Additionally, further research into the synthesis of this compound and its derivatives could lead to the development of new compounds with useful properties. Finally, further research into the use of this compound as a reagent for synthesizing other compounds could lead to the development of new and more efficient synthetic methods.
Synthesis Methods
5-Iodonaphthalen-2-ol can be synthesized from the reaction of 5-iodonaphthalene-2-carboxylic acid and sodium hydroxide. The reaction is carried out in an inert atmosphere and yields this compound as a white solid. This reaction is also known as the Hofmann rearrangement.
properties
IUPAC Name |
5-iodonaphthalen-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7IO/c11-10-3-1-2-7-6-8(12)4-5-9(7)10/h1-6,12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVEDCNVEFNTPDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)O)C(=C1)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00595527 |
Source
|
| Record name | 5-Iodonaphthalen-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00595527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
128542-54-1 |
Source
|
| Record name | 5-Iodo-2-naphthalenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=128542-54-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Iodonaphthalen-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00595527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-iodonaphthalen-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-chloro-3H-spiro[isobenzofuran-1,4'-piperidine]](/img/structure/B168806.png)
